Cas no 42467-04-9 (S-(3-Fluorophenyl) ethanethioate)
42467-04-9 structure
Product Name:S-(3-Fluorophenyl) ethanethioate
CAS No:42467-04-9
MF:C8H7FOS
MW:170.203984498978
CID:5744505
PubChem ID:88072011
Update Time:2026-03-11
S-(3-Fluorophenyl) ethanethioate Chemical and Physical Properties
Names and Identifiers
-
- A913459
- S-(3-Fluorophenyl)ethanethioate
- 42467-04-9
- S-3-Fluorophenylthioacetate
- S-(3-Fluorophenyl) ethanethioate
- SCHEMBL6989407
- Ethanethioic acid, S-(3-fluorophenyl) ester
-
- MDL: MFCD15145736
- Inchi: 1S/C8H7FOS/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
- InChI Key: JNCZGALGGMABRU-UHFFFAOYSA-N
- SMILES: S(C(C)=O)C1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 170.02016418g/mol
- Monoisotopic Mass: 170.02016418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 233.4±23.0 °C(Predicted)
S-(3-Fluorophenyl) ethanethioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434486-1g |
S-3-Fluorophenylthioacetate; . |
42467-04-9 | 1g |
€1555.10 | 2025-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629764-1g |
S-(3-fluorophenyl) ethanethioate |
42467-04-9 | 98% | 1g |
¥6409.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629764-5g |
S-(3-fluorophenyl) ethanethioate |
42467-04-9 | 98% | 5g |
¥15997.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629764-10g |
S-(3-fluorophenyl) ethanethioate |
42467-04-9 | 98% | 10g |
¥29536.00 | 2024-05-14 | |
| Crysdot LLC | CD12072659-1g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 1g |
$437 | 2024-07-24 | |
| Crysdot LLC | CD12072659-5g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 5g |
$1177 | 2024-07-24 | |
| Crysdot LLC | CD12072659-10g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 10g |
$1882 | 2024-07-24 | |
| Crysdot LLC | CD12072659-25g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 25g |
$3393 | 2024-07-24 | |
| Ambeed | A703573-10g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 10g |
$2719.0 | 2025-04-19 | |
| Ambeed | A703573-10g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 10g |
$2719.0 | 2025-04-19 |
S-(3-Fluorophenyl) ethanethioate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
42467-04-9 (S-(3-Fluorophenyl) ethanethioate) Related Products
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- 1379364-34-7(S-(3-Chloro-5-fluorophenyl) ethanethioate)
- 1502601-21-9(Acetaldehyde, 2-[(3-fluorophenyl)thio]-)
- 42467-05-0(S-4-Fluorophenylthioacetate)
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